Cas no 141273-95-2 (Benzenepentanoic acid, 2-iodo-, methyl ester)
141273-95-2 structure
Product Name:Benzenepentanoic acid, 2-iodo-, methyl ester
CAS No:141273-95-2
MF:C12H15IO2
MW:318.150776147842
CID:1311553
Update Time:2024-08-19
Benzenepentanoic acid, 2-iodo-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzenepentanoic acid, 2-iodo-, methyl ester
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- Inchi: 1S/C12H15IO2/c1-15-12(14)9-5-3-7-10-6-2-4-8-11(10)13/h2,4,6,8H,3,5,7,9H2,1H3
- InChI Key: DJUXRFAFRCUEQL-UHFFFAOYSA-N
- SMILES: C1(CCCCC(OC)=O)=CC=CC=C1I
Computed Properties
- Exact Mass: 318.01125
Experimental Properties
- Density: 1.487±0.06 g/cm3(Predicted)
- Boiling Point: 343.6±25.0 °C(Predicted)
- PSA: 26.3
Benzenepentanoic acid, 2-iodo-, methyl ester Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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